Cas no 145440-86-4 (3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-)
145440-86-4 structure
Product Name:3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
CAS No:145440-86-4
MF:C17H14N2O2
MW:278.305263996124
CID:184792
PubChem ID:3073008
Update Time:2025-04-19
3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl-
- 3-Isoxazolecarboxamide, N-(1,1'-biphenyl)-2-yl-5-methyl-
- BRN 5818605
- N-(1,1'-Biphenyl)-2-yl-5-methyl-3-isoxazolecarboxamide
- N-biphenyl-2-yl-5-methylisoxazole-3-carboxamide
- Z26544501
- DTXSID60932595
- 5-methyl-N-(2-phenylphenyl)-1,2-oxazole-3-carboxamide
- N-([1,1'-Biphenyl]-2-yl)-5-methylisoxazole-3-carboxamide
- 145440-86-4
- AKOS003391564
- N-{[1,1'-BIPHENYL]-2-YL}-5-METHYL-1,2-OXAZOLE-3-CARBOXAMIDE
- N-([1,1'-Biphenyl]-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
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- Inchi: 1S/C17H14N2O2/c1-12-11-16(19-21-12)17(20)18-15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-11H,1H3,(H,18,20)
- InChI Key: KFJJOVARXGKNFZ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NC2=CC=CC=C2C2C=CC=CC=2)=O)=N1
Computed Properties
- Exact Mass: 280.12128
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 41.57
3-Isoxazolecarboxamide,N-[1,1'-biphenyl]-2-yl-5-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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